Spontaneous Resistance Rate Compared to Rifampin
Pseudouridimycin exhibits a significantly lower spontaneous resistance rate compared to the frontline RNAP inhibitor rifampin, a critical advantage for durable therapy. The resistance rate is described as an order-of-magnitude lower than that of rifampin (Rif) [1]. The genetic basis for this is a drastically reduced spectrum of resistance-conferring mutations; in the Gram-positive bacterium *Streptococcus pyogenes*, substitutions conferring ≥4x PUM-resistance are obtained at only four sites, compared to over 25 sites for rifampin [1]. This indicates PUM interacts with a 'privileged target' where most residues are functionally constrained and cannot be easily substituted [1].
| Evidence Dimension | Spontaneous Resistance Rate and Genetic Resistance Spectrum |
|---|---|
| Target Compound Data | Resistance rate an order-of-magnitude lower than Rifampin; 4 substitution sites conferring resistance (S. pyogenes) |
| Comparator Or Baseline | Rifampin (Rif): resistance rate ~10x higher; ~25 substitution sites conferring resistance |
| Quantified Difference | Approximately 10-fold lower resistance rate; ~6-fold fewer resistance-conferring substitution sites |
| Conditions | In vitro spontaneous resistance frequency assays in S. pyogenes |
Why This Matters
This provides a strong scientific basis for selecting PUM over rifampin in research models and future drug development pipelines aiming to minimize the emergence of resistance.
- [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source
